molecular formula C10H19ClFeHg B12821286 Chloromercury(1+);cyclopentane;cyclopentane;iron

Chloromercury(1+);cyclopentane;cyclopentane;iron

Cat. No.: B12821286
M. Wt: 431.15 g/mol
InChI Key: NLKDNCFFGBTARA-UHFFFAOYSA-M
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Description

Chloromercury(1+);cyclopentane;cyclopentane;iron is a complex organometallic compound that features a unique combination of mercury, iron, and cyclopentane ligands

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of Chloromercury(1+);cyclopentane;cyclopentane;iron typically involves the reaction of cyclopentadienyl iron complexes with mercury chloride. The reaction is carried out under inert atmosphere conditions to prevent oxidation and degradation of the sensitive organometallic intermediates. The general reaction scheme can be represented as follows:

Properties

Molecular Formula

C10H19ClFeHg

Molecular Weight

431.15 g/mol

IUPAC Name

chloromercury(1+);cyclopentane;cyclopentane;iron

InChI

InChI=1S/C5H10.C5H9.ClH.Fe.Hg/c2*1-2-4-5-3-1;;;/h1-5H2;1H,2-5H2;1H;;/q;-1;;;+2/p-1

InChI Key

NLKDNCFFGBTARA-UHFFFAOYSA-M

Canonical SMILES

C1CCCC1.C1CC[CH-]C1.Cl[Hg+].[Fe]

Origin of Product

United States

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